3-(Oxiran-2-yl)propyl 2-methylprop-2-enoate

• CAS No.: 56900-00-6
• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 3-(oxiran-2-yl)propyl 2-methylprop-2-enoate
• InChI: InChI=1S/C9H14O3/c1-7(2)9(10)11-5-3-4-8-6-12-8/h8H,1,3-6H2,2H3
• InChI Key: HRSPJFPORLWKHP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCCC1CO1

Description

3-(Oxiran-2-yl)propyl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-pentenyl methacrylate (9 g) in methylene dichloride (15 ml) was added to a solution of m-CPBA (18 g) in methylene dichloride (150 ml) and the reaction was allowed to proceed for 5 hr. The reaction mixture was then poured into water, the organic phase was separated and then washed several times with a dilute solution of potassium carbonate. The reaction product was washed with water and then dried with anhydrous magnesium sulfate. A pure product was isolated by column chromatography on silica gel. Yield 7 g.